Cas no 164667-61-2 (methyl 4-methyl-4h-furo[3,2-b]pyrrole-5-carboxylate)

methyl 4-methyl-4h-furo[3,2-b]pyrrole-5-carboxylate structure

164667-61-2 structure

Product Name:methyl 4-methyl-4h-furo[3,2-b]pyrrole-5-carboxylate

CAS No:164667-61-2

MF:C₉H₉NO₃

MW:179.172662496567

MDL:MFCD07772856

CID:904835

PubChem ID:6623303

Update Time:2025-04-19

methyl 4-methyl-4h-furo[3,2-b]pyrrole-5-carboxylate Chemical and Physical Properties

Names and Identifiers

- methyl 4-methyl-4h-furo[3,2-b]pyrrole-5-carboxylate
- methyl 4-methylfuro[3,2-b]pyrrole-5-carboxylate
- HMS1504I14
- ChemDiv3_011102
- SCHEMBL12499937
- AKOS006282327
- 164667-61-2
- AS-6466
- CS-0328584
- W-205939
- 4-Methyl-4H-furo[3,2-b]pyrrole-5-carboxylic acid methyl ester
- DTXSID40425091
- IDI1_028660
- DB-064550
- MFCD07772856
- MDL： MFCD07772856
- Inchi： 1S/C9H9NO3/c1-10-6-3-4-13-8(6)5-7(10)9(11)12-2/h3-5H,1-2H3
- InChI Key： HLHDMNYTHYLWHL-UHFFFAOYSA-N
- SMILES： O1C=CC2=C1C=C(C(=O)OC)N2C

Computed Properties

Exact Mass: 179.05800
Monoisotopic Mass: 179.058243149g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 13
Rotatable Bond Count: 2
Complexity: 219
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.3
Topological Polar Surface Area: 44.4Å²

Experimental Properties

Density: 1.28
Melting Point: 81 °C
Boiling Point: 274.9°C at 760 mmHg
Flash Point: 120.1°C
Refractive Index: 1.574
PSA: 44.37000
LogP: 1.55790

methyl 4-methyl-4h-furo[3,2-b]pyrrole-5-carboxylate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
abcr	AB224845-1 g	Methyl 4-methyl-4H-furo[3,2-b]pyrrole-5-carboxylate; .	164667-61-2		1g	€511.10	2023-04-27
abcr	AB224845-1g	Methyl 4-methyl-4H-furo[3,2-b]pyrrole-5-carboxylate; .	164667-61-2		1g	€511.10	2024-06-10
A2B Chem LLC	AA86669-250mg	Methyl 4-methyl-4h-furo[3,2-b]pyrrole-5-carboxylate	164667-61-2	95%+	250mg	$328.00	2024-04-20
abcr	AB224845-250mg	Methyl 4-methyl-4H-furo[3,2-b]pyrrole-5-carboxylate; .	164667-61-2		250mg	€252.10	2024-06-10
Ambeed	A576196-1g	Methyl 4-methyl-4H-furo[3,2-b]pyrrole-5-carboxylate	164667-61-2	95+%	1g	$306.0	2024-04-23
A2B Chem LLC	AA86669-1g	Methyl 4-methyl-4h-furo[3,2-b]pyrrole-5-carboxylate	164667-61-2	95%+	1g	$605.00	2024-04-20
SHANG HAI SHAO YUAN SHI JI Co., Ltd.	BB01-6714-0.5g	methyl 4-methyl-4H-furo[3,2-b]pyrrole-5-carboxylate	164667-61-2	nan	0.5g	¥5475.60	2025-04-17
SHANG HAI SHAO YUAN SHI JI Co., Ltd.	BB01-6714-1g	methyl 4-methyl-4H-furo[3,2-b]pyrrole-5-carboxylate	164667-61-2	nan	1g	¥7055.10	2025-04-17
SHANG HAI SHAO YUAN SHI JI Co., Ltd.	BB01-6714-5g	methyl 4-methyl-4H-furo[3,2-b]pyrrole-5-carboxylate	164667-61-2	nan	5g	¥13513.50	2025-04-17
SHANG HAI SHAO YUAN SHI JI Co., Ltd.	BB01-6714-10g	methyl 4-methyl-4H-furo[3,2-b]pyrrole-5-carboxylate	164667-61-2	nan	10g	¥20621.25	2025-04-17

methyl 4-methyl-4h-furo[3,2-b]pyrrole-5-carboxylate Related Literature

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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
2. An alumina stabilized graphene oxide wrapped SnO2 hollow sphere LIB anode with improved lithium storage†

Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
3. An intensified π-hole in beryllium-doped boron nitride meshes: its determinant role in CO2 conversion into hydrocarbon fuels†

Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
4. An atomistic mechanism for the degradation of perovskite solar cells by trapped charge†

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5. An approach to C–N activation: coupling of arenesulfonyl hydrazides and arenesulfonyl chlorides with tert-amines via a metal-, oxidant- and halogen-free anodic oxidation†‡

M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948

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